Cas no 2228454-79-1 (1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228454-79-1
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• CID: 6111071
• PubChem ID: 165882845
• Update Time: 2025-05-19

1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid
• EN300-1997722
• 2228454-79-1
• 1-[(ethylsulfanyl)methyl]-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C8H12O3S/c1-2-12-5-8(7(10)11)3-6(9)4-8/h2-5H2,1H3,(H,10,11)
• InChI Key： SDRJCALLTKIRPN-UHFFFAOYSA-N
• SMILES： S(CC)CC1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 188.05071541g/mol
• Monoisotopic Mass: 188.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid (CAS No: 2228454-79-1)

1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2228454-79-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by a cyclobutane ring functionalized with an ethylsulfanyl group and a carbonyl moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The chemical structure of 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid consists of a cyclobutane core substituted at the 1-position with an ethylsulfanyl group (-SCH₂CH₃) and at the 3-position with a carbonyl group (C=O). This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of both sulfur and oxygen atoms in the molecule suggests potential interactions with biological targets, making it an intriguing subject for pharmacological studies.

In recent years, there has been significant interest in the development of novel heterocyclic compounds due to their diverse biological activities. 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid is no exception, as it exhibits structural motifs that are commonly found in bioactive molecules. For instance, the cyclobutane ring is a privileged scaffold in drug design, known for its ability to mimic natural products and interact with biological receptors. Additionally, the ethylsulfanyl group can serve as a bioisostere for other sulfur-containing functional groups, which are frequently encountered in pharmacologically active compounds.

One of the most compelling aspects of 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid functionality at the 1-position allows for further derivatization via esterification, amidation, or other coupling reactions, enabling the synthesis of analogues with tailored properties. This flexibility makes it a valuable intermediate in the development of new drugs targeting various therapeutic areas.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Compounds featuring sulfur atoms have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The ethylsulfanyl group in 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid may contribute to these properties by participating in hydrogen bonding or metal coordination interactions within biological systems. Furthermore, the electron-withdrawing nature of the carbonyl group can modulate the reactivity and binding affinity of the molecule.

The synthesis of 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid represents a significant achievement in organic chemistry, demonstrating the ability to construct complex cyclic structures with precise functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to achieve high yields and enantioselectivity in its preparation. These techniques are crucial for producing enantiomerically pure forms of chiral compounds, which are often required for optimal biological activity.

From a pharmaceutical perspective, 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid holds promise as a lead compound or intermediate for further drug development. Its unique structural features provide a foundation for designing molecules that can interact selectively with disease-causing targets. For example, derivatives of this compound could be explored as inhibitors or modulators of enzymes involved in metabolic pathways or as antagonists targeting specific receptors.

The potential applications of 1-(ethylsulfanyl)methyl-3-oxocyclobutane-1-carboxylic acid extend beyond traditional pharmaceutical uses. In agrochemical research, analogues of this compound may serve as leads for developing novel pesticides or herbicides that exhibit improved efficacy and environmental safety. Additionally, its structural framework could inspire new materials with applications in catalysis or polymer science.

In conclusion, 1-(ethylsulfanyl)methyl-3-oxocyclobutane - 1 - carboxylic acid (CAS No: 2228454 - 79 - 1) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to advance, this compound will likely play an important role in discovering new therapeutic agents and developing innovative synthetic strategies.